N-(2,4-dimethoxybenzyl)-3-(1H-imidazol-1-yl)propan-1-amine dihydrochloride

• IUPAC Name: N-[(2,4-dimethoxyphenyl)methyl]-3-imidazol-1-ylpropan-1-amine;dihydrochloride
• InChI: InChI=1S/C15H21N3O2.2ClH/c1-19-14-5-4-13(15(10-14)20-2)11-16-6-3-8-18-9-7-17-12-18;;/h4-5,7,9-10,12,16H,3,6,8,11H2,1-2H3;2*1H
• InChI Key: RWWAKIOLFVEHFD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)CNCCCN2C=CN=C2)OC.Cl.Cl
• Molecular Formula: C15H23Cl2N3O2
• Molecular Weight: 348.3 g/mol

Description

N-(2,4-dimethoxybenzyl)-3-(1H-imidazol-1-yl)propan-1-amine dihydrochloride, commonly known as DIBA, is a chemical compound that has been extensively studied for its potential applications in scientific research. DIBA is a selective dopamine D3 receptor antagonist that has been shown to have a wide range of biochemical and physiological effects. In

Mechanism of Action

DIBA acts as a selective antagonist of dopamine D3 receptors, which are predominantly expressed in the mesolimbic and mesocortical regions of the brain. By blocking the activity of these receptors, DIBA can modulate the release of dopamine and other neurotransmitters, which in turn can affect various physiological and behavioral processes.
Biochemical and Physiological Effects
DIBA has been shown to have a wide range of biochemical and physiological effects, including the modulation of dopamine release, the regulation of synaptic plasticity, and the modulation of neuroinflammation. DIBA has also been shown to have potential therapeutic effects in the treatment of addiction, depression, and other psychiatric disorders.

Advantages and Limitations for Lab Experiments

One of the major advantages of DIBA is its selectivity for dopamine D3 receptors, which allows for specific modulation of these receptors without affecting other dopamine receptors. However, DIBA also has some limitations, including its relatively low potency and its potential for off-target effects.

Future Directions

There are many potential future directions for the study of DIBA and its applications in scientific research. One area of interest is the development of more potent and selective dopamine D3 receptor antagonists, which could have improved therapeutic efficacy in the treatment of addiction, depression, and other psychiatric disorders. Another area of interest is the investigation of the potential role of dopamine D3 receptors in other physiological and pathological conditions, such as Parkinson's disease and schizophrenia. Overall, the study of DIBA and its effects on dopamine D3 receptors has the potential to provide valuable insights into the mechanisms underlying various physiological and behavioral processes, and could lead to the development of novel therapeutic interventions for a range of psychiatric and neurological disorders.

Synthesis Methods

The synthesis of DIBA involves a multi-step process that requires the use of various reagents and solvents. The first step involves the protection of the amine group of propan-1-amine using a benzyl group. This is followed by the reaction of the protected amine with 2,4-dimethoxybenzaldehyde in the presence of a base to form the imine intermediate. The imine intermediate is then reduced using sodium borohydride to form the amine product, which is further purified by recrystallization and acidification to obtain the dihydrochloride salt of DIBA.

Scientific Research Applications

DIBA has been extensively studied for its potential applications in scientific research. One of the major applications of DIBA is in the field of neuroscience, where it has been used to study the role of dopamine D3 receptors in various physiological and pathological conditions. DIBA has also been used to investigate the potential therapeutic effects of dopamine D3 receptor antagonists in the treatment of addiction, depression, and other psychiatric disorders.